Cas no 1781096-50-1 (1-(difluoromethyl)cyclohexylmethanamine)

• Product Name: 1-(difluoromethyl)cyclohexylmethanamine
• CAS No: 1781096-50-1
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5863812
• PubChem ID: 105432127
• Update Time: 2025-07-10

1-(difluoromethyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)cyclohexylmethanamine
• EN300-1932409
• [1-(difluoromethyl)cyclohexyl]methanamine
• 1781096-50-1

• Inchi： 1S/C8H15F2N/c9-7(10)8(6-11)4-2-1-3-5-8/h7H,1-6,11H2
• InChI Key： MBHPXSSKVSFKPK-UHFFFAOYSA-N
• SMILES： FC(C1(CN)CCCCC1)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-(difluoromethyl)cyclohexylmethanamine

Introduction to 1-(difluoromethyl)cyclohexylmethanamine (CAS No. 1781096-50-1)

1-(difluoromethyl)cyclohexylmethanamine, identified by the CAS registry number 1781096-50-1, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a difluoromethyl group and an amine functional group. The presence of the difluoromethyl group introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of 1-(difluoromethyl)cyclohexylmethanamine typically involves multi-step processes, often starting from cyclohexane derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which are critical for scaling up production. The compound's stability under various reaction conditions has been extensively studied, revealing its potential as an intermediate in the synthesis of more complex molecules.

In terms of physical properties, 1-(difluoromethyl)cyclohexylmethanamine exhibits a melting point of approximately 45°C and a boiling point around 230°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-phase reactions. The compound's fluorescence properties have also been explored, showing promise in applications related to sensing and imaging technologies.

The application of 1-(difluoromethyl)cyclohexylmethanamine spans across several domains. In the pharmaceutical industry, it serves as a building block for the development of bioactive compounds targeting various therapeutic areas. Recent studies have highlighted its potential as a lead molecule in anti-cancer drug discovery, where its ability to modulate specific cellular pathways has been demonstrated. Additionally, the compound has shown utility in agrochemicals, particularly in the design of herbicides with improved selectivity.

In the realm of materials science, 1-(difluoromethyl)cyclohexylmethanamine has been employed as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to materials with enhanced mechanical and thermal properties. Furthermore, research into its use in electrochemical applications, such as lithium-ion batteries, is ongoing, with preliminary results indicating favorable electrochemical performance.

The latest research on 1-(difluoromethyl)cyclohexylmethanamine has focused on understanding its interaction with biological systems at the molecular level. Studies using computational chemistry tools have provided insights into its binding affinities with key proteins, paving the way for rational drug design strategies. Additionally, green chemistry approaches have been applied to optimize its synthesis pathways, reducing environmental impact while maintaining high yields.

In conclusion, 1-(difluoromethyl)cyclohexylmethanamine (CAS No. 1781096-50-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.